![molecular formula C8H17N3Si B6238620 3-methyl-1-[(trimethylsilyl)methyl]-1H-pyrazol-4-amine CAS No. 2375273-97-3](/img/no-structure.png)
3-methyl-1-[(trimethylsilyl)methyl]-1H-pyrazol-4-amine
Overview
Description
3-Methyl-1-[(trimethylsilyl)methyl]-1H-pyrazol-4-amine, commonly referred to as MTPMA, is a pyrazole derivative that has been studied extensively for its medicinal properties. This compound has been found to have a variety of uses in the medical and scientific fields, and its potential applications are still being explored.
Scientific Research Applications
MTPMA has been studied extensively for its medicinal properties. It has been used to synthesize a variety of compounds that have potential applications in the medical and scientific fields. For example, MTPMA has been used to synthesize a compound that has been shown to have anti-inflammatory and anti-allergic properties. Additionally, MTPMA has been used to synthesize compounds that can be used as inhibitors of enzymes involved in inflammation, such as cyclooxygenase-2.
Mechanism of Action
MTPMA has been found to act as an inhibitor of enzymes involved in inflammation. Specifically, it has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of prostaglandins, which are molecules that play a role in inflammation. By inhibiting COX-2, MTPMA can reduce inflammation and thus reduce the symptoms associated with inflammation.
Biochemical and Physiological Effects
MTPMA has been found to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory properties, MTPMA has been found to have anti-allergic and anti-oxidant effects. It has also been found to have a beneficial effect on the immune system, as it can increase the production of cytokines, which are molecules that help regulate the immune response. Additionally, MTPMA has been found to have a protective effect on the liver, as it can reduce the levels of liver enzymes that are associated with liver damage.
Advantages and Limitations for Lab Experiments
MTPMA has several advantages for laboratory experiments. It is relatively easy to synthesize and purify, and it is relatively stable in a variety of conditions. Additionally, it is relatively non-toxic, making it a safe compound to work with. However, there are some limitations to working with MTPMA in laboratory experiments. For example, it is not soluble in water, so it must be dissolved in an organic solvent before it can be used. Additionally, it is not very stable in the presence of light or heat, so it must be stored in a dark, cool place.
Future Directions
MTPMA has many potential future applications. For example, further research could be done to explore its potential as an anti-cancer drug. Additionally, its anti-inflammatory properties could be explored further to determine how it could be used to treat a variety of inflammatory conditions. Additionally, its ability to increase the production of cytokines could be explored to determine how it could be used to enhance the immune response. Finally, its protective effects on the liver could be explored further to determine how it could be used to treat and prevent liver damage.
Synthesis Methods
MTPMA can be synthesized from trimethylsilylmethylpyrazole in three steps. First, trimethylsilylmethylpyrazole is treated with thionyl chloride to form a sulfonyl chloride intermediate. This intermediate is then reacted with 3-methyl-1-piperazine to form the desired product. Finally, the product is purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-1-[(trimethylsilyl)methyl]-1H-pyrazol-4-amine involves the reaction of 3-methyl-1H-pyrazol-4-carbaldehyde with trimethylsilylmethylamine, followed by reduction of the resulting imine with sodium borohydride.", "Starting Materials": [ "3-methyl-1H-pyrazol-4-carbaldehyde", "trimethylsilylmethylamine", "sodium borohydride", "methanol", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 3-methyl-1H-pyrazol-4-carbaldehyde (1.0 g, 9.0 mmol) in methanol (10 mL) and add trimethylsilylmethylamine (1.5 mL, 13.5 mmol). Stir the mixture at room temperature for 2 hours.", "Step 2: Add diethyl ether (20 mL) to the reaction mixture and extract the product with diethyl ether (3 x 20 mL). Combine the organic layers and dry over anhydrous sodium sulfate.", "Step 3: Concentrate the organic layer under reduced pressure to obtain a yellow oil, which is used in the next step without further purification.", "Step 4: Dissolve the yellow oil in methanol (10 mL) and add sodium borohydride (0.5 g, 13.5 mmol) slowly with stirring. Stir the mixture at room temperature for 2 hours.", "Step 5: Quench the reaction by adding water (10 mL) and extract the product with diethyl ether (3 x 20 mL). Combine the organic layers and dry over anhydrous sodium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure to obtain a white solid, which is purified by recrystallization from methanol to give 3-methyl-1-[(trimethylsilyl)methyl]-1H-pyrazol-4-amine as a white solid (yield: 70%)." ] } | |
CAS RN |
2375273-97-3 |
Molecular Formula |
C8H17N3Si |
Molecular Weight |
183.3 |
Purity |
95 |
Origin of Product |
United States |
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